Cas no 54658-00-3 (1-Chloro-2,3-diethyl-4-methylbenzene)

• Product Name: 1-Chloro-2,3-diethyl-4-methylbenzene
• CAS No: 54658-00-3
• MF: C₁₁H₁₅Cl
• MW: 182.689802408218
• CID: 2188546
• Update Time: 2023-08-06

1-Chloro-2,3-diethyl-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Chlorodiethylmethylbenzene
• 1-chloro-2,3-diethyl-4-methylbenzene
• 1-Chloro-2,3-diethyl-4-methylbenzene

• Inchi： 1S/C11H15Cl/c1-4-9-8(3)6-7-11(12)10(9)5-2/h6-7H,4-5H2,1-3H3
• InChI Key： PVDORULBQWZBRE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C(CC)=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 133
• Topological Polar Surface Area: 0